Cas no 152684-26-9 (5-bromo-3-methoxy-2-nitro-pyridine)

• Product Name: 5-bromo-3-methoxy-2-nitro-pyridine
• CAS No: 152684-26-9
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• MDL: MFCD00834963
• CID: 196677
• PubChem ID: 817774
• Update Time: 2025-11-06

5-bromo-3-methoxy-2-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methoxy-2-nitropyridine
• 5-Bromo-2-Nitro-3-Methoxypyridine
• 3-Bromo-5-methoxy-6-nitropyridine
• Pyridine, 5-bromo-3-methoxy-2-nitro-
• Pyridine,5-bromo-3-methoxy-2-nitro-
• PubChem6692
• OLWFTDPHNVYMMN-UHFFFAOYSA-N
• WT670
• 7661AA
• SBB065490
• FCH1332053
• EBD2206520
• 5-bromanyl-3-methoxy-2-nitro-pyridine
• BC003184
• ZB010626
• SY035901
• AJ-
• 5-bromo-3-methoxy-2-nitro-pyridine
• DS-15807
• A809345
• 152684-26-9
• DTXSID30355858
• AKOS015891629
• FT-0652085
• AC-907/34126018
• CGA68426
• CS-B1183
• MFCD00834963
• SCHEMBL195009

• MDL： MFCD00834963
• Inchi： 1S/C6H5BrN2O3/c1-12-5-2-4(7)3-8-6(5)9(10)11/h2-3H,1H3
• InChI Key： OLWFTDPHNVYMMN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.94800
• Monoisotopic Mass: 231.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1.7

Experimental Properties

• Density: 1.730
• Melting Point: 112 ºC
• Boiling Point: 335 ºC
• Flash Point: 156 ºC
• PSA: 67.94000
• LogP: 2.28410

5-bromo-3-methoxy-2-nitro-pyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 5-bromo-3-methoxy-2-nitro-pyridine

Comprehensive Overview of 5-Bromo-3-methoxy-2-nitropyridine (CAS No. 152684-26-9)

5-Bromo-3-methoxy-2-nitropyridine (CAS No. 152684-26-9) is a high-value heterocyclic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a bromine substituent at the 5-position, a methoxy group at the 3-position, and a nitro group at the 2-position, makes it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "5-Bromo-3-methoxy-2-nitropyridine synthesis," "CAS 152684-26-9 applications," or "nitropyridine derivatives in drug discovery," reflecting its growing importance in modern chemistry.

The compound’s electron-deficient pyridine ring enables diverse reactivity, particularly in nucleophilic aromatic substitution (SNAr) reactions, a topic often queried in academic forums. Recent trends highlight its role in designing kinase inhibitors and antiviral agents, aligning with global interest in targeted therapies. Analytical techniques like HPLC and NMR are critical for purity verification, as emphasized by queries such as "how to analyze 5-Bromo-3-methoxy-2-nitropyridine purity."

Environmental and regulatory considerations are also prominent in searches. While not classified as hazardous, proper handling protocols for nitroaromatic compounds are frequently discussed. Sustainable synthesis methods, including catalytic bromination and green solvent alternatives, are emerging as key research areas, addressing the demand for eco-friendly chemical processes.

In material science, 152684-26-9 serves as a precursor for organic electronic materials, with users exploring its potential in OLEDs and photovoltaic devices. Patent analyses reveal its incorporation into light-emitting layers, a hotspot for innovation. The compound’s nitro group further allows reduction to amino derivatives, expanding its utility in polymer chemistry.

Market insights indicate rising demand for 5-Bromo-3-methoxy-2-nitropyridine suppliers, driven by pharmaceutical outsourcing. Quality benchmarks, such as ≥98% purity and low heavy metal content, dominate procurement discussions. Storage recommendations (e.g., 2-8°C under inert atmosphere) are equally critical for lab-scale and industrial users.

Future prospects include exploring its bioconjugation potential for diagnostic probes, a niche yet growing application. Collaborative studies between academia and industry continue to uncover novel roles for this compound, ensuring its relevance in next-generation chemical innovations.